Octane Octane Octane is linear alkane that can be synthesized from furfural, a renewable biomass resource. It can undergo catalytic cracking over alkali-treated MFI (Mordenite Framework Inverted) zeolites to mainly form primary cracking products.
, also known as N-octane or CH3-[CH2]6-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2:7, 8-diepoxyoctane, 1, 8-diaminooctane, and 3-octanone. is an alkane and gasoline tasting compound that can be found in a number of food items such as guava, pepper (c. annuum), orange bell pepper, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Octane is a straight chain alkane composed of 8 carbon atoms. It has a role as a xenobiotic.
N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor.
Brand Name: Vulcanchem
CAS No.: 111-65-9
VCID: VC20801170
InChI: InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3
SMILES: CCCCCCCC
Molecular Formula: C8H18
CH3-(CH2)6-CH3
C8H18
Molecular Weight: 114.23 g/mol

Octane

CAS No.: 111-65-9

Cat. No.: VC20801170

Molecular Formula: C8H18
CH3-(CH2)6-CH3
C8H18

Molecular Weight: 114.23 g/mol

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Octane - 111-65-9

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Description Octane is linear alkane that can be synthesized from furfural, a renewable biomass resource. It can undergo catalytic cracking over alkali-treated MFI (Mordenite Framework Inverted) zeolites to mainly form primary cracking products.
, also known as N-octane or CH3-[CH2]6-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2:7, 8-diepoxyoctane, 1, 8-diaminooctane, and 3-octanone. is an alkane and gasoline tasting compound that can be found in a number of food items such as guava, pepper (c. annuum), orange bell pepper, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Octane is a straight chain alkane composed of 8 carbon atoms. It has a role as a xenobiotic.
N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor.
CAS No. 111-65-9
Molecular Formula C8H18
CH3-(CH2)6-CH3
C8H18
Molecular Weight 114.23 g/mol
IUPAC Name octane
Standard InChI InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3
Standard InChI Key TVMXDCGIABBOFY-UHFFFAOYSA-N
SMILES CCCCCCCC
Canonical SMILES CCCCCCCC
Boiling Point 258.1 °F at 760 mm Hg (USCG, 1999)
125.6 °C
125.62 °C
126 °C
258°F
Colorform Colorless liquid
Clear liquid
Flash Point 56 °F (USCG, 1999)
56 °F (13 °C) (Closed cup)
72 °F (22 °C) (Open cup)
13 °C c.c.
56°F
Melting Point -70.2 °F (USCG, 1999)
-56.8 °C
Fp -56.8 °
-56.73 °C
-56.8°C
-70°F

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